Cas no 53234-56-3 (6-Chloro-5-cyanopicolinic acid)

6-Chloro-5-cyanopicolinic acid structure
53234-56-3 structure
Product Name:6-Chloro-5-cyanopicolinic acid
CAS No:53234-56-3
MF:C7H3ClN2O2
MW:182.563920259476
MDL:MFCD18258363
CID:1031443
PubChem ID:53433239
Update Time:2025-04-20

6-Chloro-5-cyanopicolinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-5-cyanopicolinic acid
    • 6-chloro-5-cyanopyridine-2-carboxylic acid
    • 6-chloro-5-cyano-pyridine-2-carboxylic acid
    • AK127173
    • KB-248450
    • QC-11093
    • ROPFRDWKBGCDEZ-UHFFFAOYSA-N
    • 2-Pyridinecarboxylic acid, 6-chloro-5-cyano-
    • MDL: MFCD18258363
    • Inchi: 1S/C7H3ClN2O2/c8-6-4(3-9)1-2-5(10-6)7(11)12/h1-2H,(H,11,12)
    • InChI Key: ROPFRDWKBGCDEZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(C(=O)O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Topological Polar Surface Area: 74

Experimental Properties

  • Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 407°C at 760 mmHg
  • Solubility: Slightly soluble (1.8 g/l) (25 º C),

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6-Chloro-5-cyanopicolinic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:53234-56-3)6-Chloro-5-cyanopicolinic acid
Order Number:A923418
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:36
Price ($):281.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:53234-56-3)6-Chloro-5-cyanopicolinic acid
A923418
Purity:99%
Quantity:5g
Price ($):281.0
Email